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Compound of Interest

Compound Name: Ethyl 4-chlorobenzenesulfinate

Cat. No.: B083101 Get Quote

An In-depth Technical Guide to Ethyl 4-
chlorobenzenesulfinate
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the physical and chemical properties of Ethyl 4-
chlorobenzenesulfinate. Despite extensive searches of chemical databases and scientific

literature, detailed experimental data for this specific compound appears to be limited. Much of

the publicly available information pertains to the structurally similar but distinct compounds,

Ethyl 4-chlorobenzenesulfonate and Ethyl 4-chlorobenzoate. This document will clarify the

distinctions and present the available information regarding the synthesis of the parent

sulfinate.

Compound Identification and Structure
It is crucial to distinguish Ethyl 4-chlorobenzenesulfinate from its related sulfonate and

benzoate analogues. The key structural difference lies in the oxidation state of the sulfur atom.

Ethyl 4-chlorobenzenesulfinate: Contains a sulfinate group (-SO(O)-) bonded to the ethyl

group.

Ethyl 4-chlorobenzenesulfonate: Contains a sulfonate group (-SO₂(O)-) bonded to the ethyl

group, with the sulfur at a higher oxidation state.
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Ethyl 4-chlorobenzoate: An ester of 4-chlorobenzoic acid, containing a carboxyl group (-

C(O)O-).

Due to the persistent misidentification in search results, no definitive CAS number or

comprehensive, experimentally verified physical and chemical data for Ethyl 4-
chlorobenzenesulfinate could be retrieved.

Synthesis and Reactivity
While specific experimental protocols for the direct synthesis and isolation of pure Ethyl 4-
chlorobenzenesulfinate are not readily available in the public domain, the formation of the 4-

chlorobenzenesulfinate anion as a precursor is documented.

Preparation of the 4-chlorobenzenesulfinate Precursor
The synthesis of alkali metal 4-chlorobenzenesulfinates is a known process. A general

approach involves the reduction of 4-chlorobenzenesulfonyl chloride.

Experimental Workflow: Synthesis of Sodium 4-chlorobenzenesulfinate
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Synthesis of Sodium 4-chlorobenzenesulfinate

Reaction

Workup

Potential Esterification

4-chlorobenzenesulfonyl chloride

Reaction at 20-90°C

Aqueous Alkali Sulfite Solution (e.g., Na2SO3)

Filtration to remove byproducts (e.g., 4,4'-dichlorodiphenyl sulfone)

Isolation of Sodium 4-chlorobenzenesulfinate from aqueous filtrate (cooling/salting out)

Alkylation with an ethylating agent (e.g., diethyl sulfate, ethyl halide)

Subsequent Reaction

Click to download full resolution via product page

Caption: General workflow for the preparation of the 4-chlorobenzenesulfinate precursor.

This procedure yields the sodium salt of 4-chlorobenzenesulfinic acid. The subsequent

esterification to Ethyl 4-chlorobenzenesulfinate would involve the reaction of this salt with a
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suitable ethylating agent. However, specific reaction conditions, purification methods, and

characterization data for the resulting ethyl ester are not detailed in the available literature.

Physical and Chemical Properties
A comprehensive table of the physical and chemical properties of Ethyl 4-
chlorobenzenesulfinate cannot be provided due to the lack of available data. For the purpose

of differentiation, the known properties of the related compounds are presented below.

Table 1: Comparison of Properties of Related 4-chloro-substituted Ethyl Esters

Property
Ethyl 4-
chlorobenzenesulfi
nate

Ethyl 4-
chlorobenzenesulf
onate

Ethyl 4-
chlorobenzoate

CAS Number Not Found 20443-71-4[1][2] 7335-27-5[3]

Molecular Formula C₈H₉ClO₂S C₈H₉ClO₃S C₉H₉ClO₂

Molecular Weight
~204.67 g/mol

(calculated)
220.67 g/mol [1][2] 184.62 g/mol [3]

Melting Point Data not available Data not available Data not available

Boiling Point Data not available Data not available Data not available

Solubility Data not available Data not available Data not available

Spectral Data
No authenticated spectral data (NMR, IR, Mass Spectrometry) for Ethyl 4-
chlorobenzenesulfinate has been found in public databases.

Conclusion for Researchers
For professionals in research and drug development, it is imperative to exercise caution and

not to extrapolate the properties of Ethyl 4-chlorobenzenesulfonate or Ethyl 4-chlorobenzoate

to Ethyl 4-chlorobenzenesulfinate. The differing electronic nature of the sulfinate group
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compared to the sulfonate or carboxylate groups will significantly influence the chemical

reactivity, stability, and biological activity of the molecule.

Any research involving Ethyl 4-chlorobenzenesulfinate would likely require a custom

synthesis followed by rigorous characterization to establish its physical, chemical, and spectral

properties. The synthetic route would likely proceed via the 4-chlorobenzenesulfinate salt as a

key intermediate. Researchers are advised to consult specialized synthetic chemistry literature

or consider custom synthesis services to obtain this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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